2-Chloro-N-[1-(1-methyl-1,2,4-triazol-3-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[1-(1-methyl-1,2,4-triazol-3-yl)ethyl]propanamide
• InChI: InChI=1S/C8H13ClN4O/c1-5(9)8(14)11-6(2)7-10-4-13(3)12-7/h4-6H,1-3H3,(H,11,14)
• InChI Key: JPAWYTFNANIWJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN(C=N1)C)NC(=O)C(C)Cl
• Molecular Formula: C8H13ClN4O
• Molecular Weight: 216.67 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic way of naming chemical substances based on their structure. The molecular formula represents the number and type of atoms in a molecule. The structural formula shows the arrangement of atoms in the molecule.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis would include the specific reactions used, the conditions under which they were carried out, and the yield of the product.

Molecular Structure Analysis

The molecular structure of a compound is determined using various spectroscopic techniques, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and X-ray crystallography. These techniques provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with various reagents, under different conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties can be determined through a variety of laboratory techniques.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. This is particularly relevant for compounds that have biological activity.

Safety and Hazards

The safety and hazards associated with a compound are determined based on its physical and chemical properties, as well as its reactivity. This information is crucial for handling and storage of the compound.